3-[4-(Acetylamino)phenyl]acrylic acid

• IUPAC Name: (E)-3-(4-acetamidophenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H11NO3/c1-8(13)12-10-5-2-9(3-6-10)4-7-11(14)15/h2-7H,1H3,(H,12,13)(H,14,15)/b7-4+
• InChI Key: WGMFHSADKZJPGR-QPJJXVBHSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C=CC(=O)O
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)/C=C/C(=O)O
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• CAS No.: 7152-04-7

Description

3-[4-(Acetylamino)phenyl]acrylic acid is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 71985. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Asymmetric Synthesis and Pharmaceuticals

• Asymmetric Synthesis in Pharmaceuticals : An enantioselective hydrogenation process using 3-[4-(Acetylamino)phenyl]acrylic acid was developed, utilizing a ruthenium catalyst. This process is significant in the pharmaceutical industry for the preparation of unnatural amino acids and tamsulosin chiral intermediate (Arava et al., 2013).

Optoelectronics and Dye-Sensitized Solar Cells (DSSCs)

• Optoelectronic Properties : The compound has been studied for its structural, optoelectronic, and thermodynamic properties, particularly in the context of dye-sensitized solar cells (DSSCs). Properties like dipole moment, polarizability, and hyperpolarizability indicate its potential as a nonlinear optical material (Fonkem et al., 2019).

Polymer Science and Functional Polymers

• Functional Polymer Development : Research indicates the utility of derivatives of this compound in developing functional polymers. For instance, modification of polymer reactivity via methylation reactions was explored for creating polymers with specific functions (Lang et al., 2022).

Medical and Biological Applications

• Antimicrobial Properties and Drug Synthesis : Different substituted phenyl acrylic acids, including derivatives of this compound, have been synthesized and characterized for their antimicrobial properties. These findings are crucial for the development of new antimicrobial drugs (Hussain et al., 2010).

Anticancer Research

• Cinnamic Acid Derivatives in Anticancer Research : Cinnamic acid derivatives, which include this compound, have received attention in medicinal research for their potential as anticancer agents. The chemical structure of these compounds offers various reactive sites useful for synthetic antitumor agents (De et al., 2011).